Cas no 849203-60-7 (Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate)

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate structure
849203-60-7 structure
Product Name:Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate
CAS No:849203-60-7
MF:C13H21NO3
MW:239.310744047165
MDL:MFCD14585368
CID:1040663
PubChem ID:21983962
Update Time:2024-10-26

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate
    • 3-Oxo-7-azaspiro[3.5]nonane-7-carboxylate tert-butyl ester
    • tert-Butyl 1-oxo-7-azaspiro[3.5]none-7-carboxylate
    • 1-Oxo-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
    • 1-Oxo-7-Boc-7-azaspiro[3.5]nonane
    • N-BOC-1-OXO-7-AZASPIRO[3.5]NONANE
    • 1-Oxo-7-N-Boc-7-azaspiro[3.5]nonane
    • TERT-BUTYL 3-OXO-7-AZASPIRO[3.5]NONANE-7-CARBOXYLATE
    • 3102AC
    • 7-Boc-7-azaspiro[3.5]nonane-1-one
    • PB119
    • 1,1-Dimethylethyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate (ACI)
    • EN300-86336
    • SY097277
    • DTXSID10621169
    • 1-Oxo-7-Boc-7-azaspiro[3....
    • ALBB-030686
    • PB11938
    • AS-37512
    • CHEMBL4925327
    • 849203-60-7
    • DA-02376
    • MFCD14585368
    • ZIB20360
    • BP-11797
    • CS-0007689
    • 7-Boc-1-oxo-7-azaspiro[3.5]nonane
    • SCHEMBL5895323
    • tert-Butyl1-oxo-7-azaspiro[3.5]nonane-7-carboxylate
    • F8887-4167
    • 3-Oxo-7-azaspiro[3.5]nonane-7-carboxylate tert-butyl ester, AldrichCPR
    • AKOS016006387
    • Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate
    • MDL: MFCD14585368
    • Inchi: 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-6-13(7-9-14)5-4-10(13)15/h4-9H2,1-3H3
    • InChI Key: IJUALTPNDJIBJT-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC2(CCC2=O)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 239.15200
  • Monoisotopic Mass: 239.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.6

Experimental Properties

  • PSA: 46.61000
  • LogP: 2.30450

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ,  Water ;  15 min, 0 °C; 30 min, 0 °C
1.2 Catalysts: (±)-Camphorsulfonic acid ;  30 min, 0 °C
1.3 Reagents: Potassium iodide ,  Sodium sulfite Solvents: Water ;  20 min
Reference
Oxidative ring expansion of cyclobutanols: access to functionalized 1,2-dioxanes
Lopez, Maria Martin; Jamey, Nicolas; Pinet, Alexis; Figadere, Bruno; Ferrie, Laurent, ChemRxiv, 2020, 1, 1-6

Production Method 2

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  15 min, 0 °C; 30 min, 0 °C
1.2 Catalysts: (±)-Camphorsulfonic acid ;  30 min, 0 °C
1.3 Reagents: Potassium iodide ,  Sodium sulfite Solvents: Water ;  20 min
Reference
Oxidative Ring Expansion of Cyclobutanols: Access to Functionalized 1,2-Dioxanes
Lopez, Maria Martin; Jamey, Nicolas; Pinet, Alexis; Figadere, Bruno; Ferrie, Laurent, Organic Letters, 2021, 23(5), 1626-1631

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Raw materials

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Preparation Products

Tert-butyl 1-oxo-7-azaspiro[3.5]nonane-7-carboxylate Related Literature

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